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Compound of Interest

Compound Name: Convolamine

Cat. No.: B000090

Audience: Researchers, scientists, and drug development professionals.

Introduction Convolamine is a tropane alkaloid identified as a potent positive modulator of the
Sigma-1 Receptor (S1R), a crucial chaperone protein located at the endoplasmic reticulum.[1]
[2] It exhibits significant neuroprotective and cognitive-enhancing properties, making it a
compound of interest in drug development and neuroscience research.[1][3][4] For reliable and
reproducible in vitro cell culture experiments, proper dissolution and handling of Convolamine
are paramount. This application note provides a detailed protocol for dissolving Convolamine,
preparing stock and working solutions, and offers insights into its mechanism of action.

Data Presentation: Properties of Convolamine

A summary of Convolamine's key properties is provided in the table below.
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Property Value Source
CAS Number 500-56-1

Molecular Formula C17H23NO4 [5]
Molecular Weight 305.37 g/mol [5]

DMSO, Chloroform,
Recommended Solvents Dichloromethane, Ethyl

Acetate, Acetone

Typical Stock Concentration 10 mM in 100% DMSO

Storage of Powder 2-8°C for up to 24 months

Aliquot and store at -20°C or
Storage of Stock Solution -80°C to avoid freeze-thaw [61[7]

cycles.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Convolamine Stock
Solution in DMSO

This protocol details the preparation of a high-concentration stock solution, which can be stored
for long-term use.

Materials:

Convolamine powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer and/or sonicator

Methodology:
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o Calculation: To prepare a 10 mM stock solution, calculate the required mass of
Convolamine.

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
o For1 mL (0.001 L) of a 10 mM (0.01 mol/L) solution:

o Mass (mg) = 0.01 mol/L x 0.001 L x 305.37 g/mol x 1000 mg/g = 3.05 mg

Weighing: Carefully weigh out 3.05 mg of Convolamine powder and place it into a sterile
amber vial.

Dissolution: Add 1 mL of 100% DMSO to the vial containing the Convolamine powder.

Mixing: Tightly cap the vial and vortex thoroughly. If the compound does not fully dissolve,
sonicate the vial in a water bath for 5-10 minutes until the solution is clear.

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the
10 mM stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile, amber
microcentrifuge tubes.[1] Store these aliquots at -80°C for long-term storage or -20°C for
short-term storage.
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Workflow: Convolamine Stock Solution Preparation

1. Weigh 3.05 mg
Convolamine Powder

2. Add 1 mL of
100% DMSO

3. Vortex / Sonicate
until dissolved

4. Aliquot into
single-use volumes

Y

5. Store at -80°C
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Convolamine's Modulation of the Sigma-1 Receptor Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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